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Introduction

RMC-113 is a potent small molecule inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase

Type 2 Gamma (PIP4K2C) and PIKfyve lipid kinase, with Ki values of 46 nM and 370 nM,

respectively[1][2]. PIKfyve is a crucial enzyme in the regulation of endosomal trafficking and

autophagy, a cellular process responsible for the degradation and recycling of cellular

components. The dysregulation of autophagy is increasingly implicated in the pathogenesis of

various diseases, including cancer. In the context of lung cancer, autophagy can play a dual

role, either promoting tumor cell survival under stress or inducing a form of cell death. Inhibition

of PIKfyve has been shown to disrupt autophagic flux, leading to potential anti-tumor effects[3]

[4].

While initially investigated for its antiviral properties, particularly against SARS-CoV-2 in human

lung epithelial cells[2], the mechanism of RMC-113 presents a compelling rationale for its

investigation as a potential therapeutic agent in lung cancer. Human lung organoid models,

which recapitulate the complex 3D architecture and cellular heterogeneity of the lung

epithelium, offer a physiologically relevant platform to explore the impact of modulating

autophagy with RMC-113 on lung cancer initiation and progression. These application notes

provide a framework and detailed protocols for utilizing RMC-113 in patient-derived or cell line-

derived lung organoid models to assess its therapeutic potential.
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Mechanism of Action: PIKfyve-Autophagy Signaling Pathway

RMC-113 exerts its effects by inhibiting PIKfyve, a lipid kinase that phosphorylates

phosphatidylinositol 3-phosphate (PI(3)P) to generate phosphatidylinositol 3,5-bisphosphate

(PI(3,5)P2)[5]. PI(3,5)P2 is essential for the maturation of endosomes and the fusion of

autophagosomes with lysosomes to form autolysosomes[5][6]. By inhibiting PIKfyve, RMC-113
blocks this crucial step, leading to an impairment of the autophagic flux. This results in the

accumulation of autophagosomes and a failure to degrade cellular cargo, which can induce

cellular stress and potentially lead to cell death in cancer cells that are highly dependent on

autophagy for survival[7].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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